Cas no 2034510-50-2 (3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline
• CAS No: 2034510-50-2
• MF: C₁₉H₂₀F₃N₅O
• MW: 391.3902
• CID: 5352193
• Update Time: 2025-07-16

3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• [4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• (4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C19H20F3N5O/c20-19(21,22)16-6-5-14(12-23-16)18(28)27-9-7-26(8-10-27)17-11-13-3-1-2-4-15(13)24-25-17/h5-6,11-12H,1-4,7-10H2
• InChI Key： NWXGNIGXAPOGMG-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])N=1)C(N1C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 552
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline

Comprehensive Overview of 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline (CAS No. 2034510-50-2)

The compound 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline (CAS No. 2034510-50-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the trifluoromethylpyridine and tetrahydrocinnoline moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The piperazine scaffold in this compound is a common pharmacophore found in many FDA-approved drugs, enhancing its bioavailability and binding affinity. The incorporation of a trifluoromethyl group further improves its metabolic stability, a critical factor in drug development. This aligns with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical research.

The tetrahydrocinnoline core of this compound is another area of interest, as it is structurally similar to other heterocyclic compounds known for their biological activity. This has led to speculation about its potential applications in central nervous system (CNS) disorders, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, compounds like 2034510-50-2 are being explored for their ability to modulate key pathways involved in these conditions.

From a synthetic chemistry perspective, the preparation of 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline involves multi-step reactions that highlight the importance of catalysis and green chemistry principles. Researchers are increasingly focusing on sustainable methods to reduce waste and improve yields, reflecting the broader industry shift toward environmentally friendly practices. This compound's synthesis could serve as a case study for optimizing atom economy and reaction efficiency.

In the context of computational chemistry, 2034510-50-2 has been the subject of molecular docking studies to predict its interactions with various biological targets. The integration of AI-driven drug discovery tools has accelerated the identification of potential applications, a trend that resonates with the pharmaceutical industry's embrace of digital transformation. Questions like "How does 2034510-50-2 compare to existing kinase inhibitors?" or "What are the predicted off-target effects?" are frequently explored in these studies.

The compound's physicochemical properties, such as its logP and solubility, are also critical for its development as a drug candidate. These parameters are often discussed in forums and publications focused on preclinical research, where the balance between potency and pharmacokinetics is a recurring theme. As the demand for personalized medicine grows, understanding the nuances of such compounds becomes even more vital.

In summary, 3-{4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-1-yl}-5,6,7,8-tetrahydrocinnoline (CAS No. 2034510-50-2) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in targeted therapy, CNS disorders, and sustainable synthesis make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the next generation of therapeutic agents.